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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054

Technical Support Center: Dehydration of
Magnesium Chloride

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on the
dehydration of magnesium chloride (MgClz). The primary focus is on methods to produce
anhydrous MgCl2 while avoiding pyrohydrolysis, which leads to the formation of undesirable
magnesium oxide (MgO) and magnesium hydroxychloride (MgOHCI).

Troubleshooting Guides

Issue: Formation of white precipitate (MgO/MgOHCI)
during heating.

Q1: My magnesium chloride hexahydrate (MgClz-6H20) is turning into a white, insoluble

powder when | heat it. What is happening and how can | prevent it?

Al: You are observing pyrohydrolysis, a reaction where MgClz reacts with its own water of
hydration at elevated temperatures to form magnesium hydroxychloride (MgOHCI) and
subsequently magnesium oxide (MgO). Simple heating in air is not a viable method for
dehydrating hydrated magnesium chloride.[1][2]

Recommended Solutions:
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o Dehydration in a Hydrogen Chloride (HCI) Atmosphere: Performing the dehydration in a
stream of dry HCI gas is a common and effective method to suppress pyrohydrolysis.[2][3]
The HCI atmosphere shifts the equilibrium of the hydrolysis reaction, preventing the
formation of oxides and hydroxychlorides.[2]

e Double Salt Formation: Convert the MgCl2-6H20 into a double salt, such as ammonium
carnallite (NH4Cl-MgClz:6H20), by mixing it with ammonium chloride (NH4Cl).[4][5] These
double salts can be dehydrated more readily at lower temperatures without significant
hydrolysis.[1][4] Organic amine hydrochlorides, like pyridine hydrochloride, can also be used
to form stable double salts for this purpose.[1]

e Vacuum Dehydration: Applying a vacuum allows for the removal of water at lower
temperatures, which can reduce the extent of pyrohydrolysis.[6][7]

Issue: Incomplete dehydration or residual water in the
final product.

Q2: I've used a dehydration method, but my final product still contains water. How can |
achieve complete dehydration to anhydrous MgClz?

A2: Residual water can be a persistent issue. The final stages of water removal are often the
most challenging.

Recommended Solutions:

o Temperature Control: Ensure you are reaching the appropriate temperatures for the final
dehydration stage. For the HCI gas method, temperatures above 280°C are typically
required to remove the last water molecules and convert any basic chlorides back to MgCl-.

[8]

» Sufficient Reaction Time: Allow adequate time at the final temperature to ensure the reaction
goes to completion. For example, in the ammonium carnallite method, a final heating step at
a high temperature (e.g., 700°C) may be necessary to completely remove any remaining
NHa4Cl.[4]

o Atmosphere Purity: If using an inert gas or HCI stream, ensure the gas is sufficiently dry. Any
moisture in the surrounding atmosphere can hinder the final dehydration steps.
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Frequently Asked Questions (FAQSs)

Q3: What is pyrohydrolysis of magnesium chloride?

A3: Pyrohydrolysis is a chemical reaction that occurs when hydrated magnesium chloride is
heated. The magnesium chloride reacts with water to form magnesium hydroxychloride
(MgOHCI) and hydrogen chloride (HCI) gas. With further heating, the MgOHCI can decompose
to magnesium oxide (MgO).[2] This is a significant issue as the resulting MgO is an impurity
that is often difficult to remove.

Q4: Can | dehydrate magnesium chloride by simply heating it in a furnace?

A4: No, simple heating of hydrated magnesium chloride in air will lead to significant
pyrohydrolysis and the formation of magnesium oxide and hydroxychloride, not anhydrous
magnesium chloride.[1][3]

Q5: What are the main methods to avoid pyrohydrolysis during the dehydration of magnesium
chloride?

A5: The primary methods to prevent pyrohydrolysis include:

Heating in a stream of dry hydrogen chloride (HCI) gas.[2][3]

Formation of double salts, such as ammonium carnallite or complexes with organic amine
hydrochlorides, which are more stable during heating.[1][4]

Vacuum dehydration to lower the boiling point of water.[6]

Controlled spray drying or fluidized bed drying, often in conjunction with an HCI atmosphere.

[21[9]
Q6: At what temperature does pyrohydrolysis of magnesium chloride become significant?

A6: Pyrohydrolysis can begin at relatively low temperatures. The decomposition of MgClz-6H20
in air can be observed at temperatures as low as 100-200°C, with the formation of MgOHCI.[4]
The extent of pyrohydrolysis increases significantly with higher temperatures.[10]
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Quantitative Data Summary

The following tables summarize key quantitative data from various dehydration methods.

Table 1: Dehydration in HCl Atmosphere

Parameter Value Reference
Initial Material MgCl2-2H20 [4]
Atmosphere HCI gas [3][4]
Temperature Range 620°C - 650°C [4]

Final MgCl2 Purity > 95% [4]

Final MgO Content < 0.5% [4]

Table 2: Dehydration via Ammonium Carnallite Double Salt

Parameter Value Reference
Intermediate NH4Cl-MgCl2-nH20 [4]
Dehydration Temperature 160°C (for 4 hours) [5]

Final Calcination Temperature 700°C (for 1 hour)

[4]

Final MgO Content As low as 0.08%

[5]

Experimental Protocols

Protocol 1: Dehydration using a Hydrogen Chloride

Atmosphere

This protocol describes a two-stage process for dehydrating magnesium chloride using a

shielding gas.

Methodology:
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Initial Dehydration: The magnesium chloride mother liquor is first concentrated. This
concentrated solution is then treated with a flow of hot air at a temperature between 100°C
and 200°C to produce partially dehydrated magnesium chloride (MgClz-2H20).[4]

Final Dehydration: The resulting MgClz-2H20 is then placed in a suitable furnace and heated
in a shielding atmosphere of hydrogen chloride (HCI) gas at a temperature between 620°C
and 650°C.[4] The flow of HCI gas suppresses the hydrolysis reaction.

Completion: The material is held at this temperature until the dehydration is complete, which
is indicated by the cessation of water vapor evolution. The final product is high-purity
anhydrous MgCl-.

Protocol 2: Dehydration via Ammonium Carnallite
Complex Salt

This method involves the formation of an ammonium carnallite double salt to facilitate

dehydration.

Methodology:

Pre-treatment: Bischofite (MgClz-6H20) is first heated at 120°C for 2-20 hours to obtain a
partially dehydrated form, MgClz:-nH20 (where n is between 0.1 and 4).[4]

Complex Formation: The partially dehydrated magnesium chloride is then thoroughly mixed
with solid ammonium chloride (NH4Cl) in a suitable molar ratio. This mixture is milled to
ensure homogeneity.[4]

Dehydration: The mixture is placed in a corundum crucible and covered with a layer of
alumina (approximately 1.3 cm thick) to suppress the decomposition of NH4Cl and isolate the
reactants from the atmosphere.[4][5] The crucible is then heated in a muffle furnace. The
temperature is gradually raised to allow for the dehydration of the complex salt.

Final Calcination: After the initial dehydration, the temperature is raised to 700°C and held for
1 hour to ensure the complete removal of any excess NH4Cl, yielding anhydrous MgClz.[4]

Visualizations
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Stage 1: Partial Dehydration Stage 2: Final Dehydration

MgCl26H:0 Solution |—Concentration Hot Air (100-200°C) MgCl22H20 }»”% MgCl2-2H20 }—» HCI Gas (620-650°C) Anhydrous MgCl2

Click to download full resolution via product page

Caption: Experimental workflow for the dehydration of MgClz using an HCI atmosphere.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8506054?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8506054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

MgCl2:6H20 (Bischofite)

Preheat (120°C)

MgCl2-nH20 (n=0.1-4) | | Solid NH4Cl

S

NH4Cl-MgCl2-nH20 Complex

Dehydration with Al203 cover

Calcination (700°C)

Anhydrous MgCl2

Click to download full resolution via product page

Caption: Workflow for MgClz dehydration via the ammonium carnallite complex salt method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrohydrolysis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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